N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(5-methylisoxazol-3-yl)oxalamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C12H19N3O4S/c1-8-6-9(15-19-8)14-11(17)10(16)13-7-12(2,18)4-5-20-3/h6,18H,4-5,7H2,1-3H3,(H,13,16)(H,14,15,17)
• InChI Key: QLXLAZFVXNPJAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C(=O)NCC(C)(CCSC)O
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol
• CAS No.: 1396853-22-7

Description

N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(5-methylisoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C12H19N3O4S and its molecular weight is 301.36. The purity is usually 95%.
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Scientific Research Applications

Methylglyoxal Formation and Detoxification

Methylglyoxal (MG), a highly reactive alpha-oxoaldehyde, forms endogenously in organisms through enzymatic and nonenzymatic reactions. It reacts with protein residues to form advanced glycation end-products (AGEs) associated with complications in diabetes and some neurodegenerative diseases. MG is also present in foodstuffs and beverages, where its levels can be influenced by processing, cooking, and storage. The study highlights the importance of fasting and metabolic processes in the detoxification of MG, suggesting a potential area for the application of N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(5-methylisoxazol-3-yl)oxalamide in mitigating its accumulation and effects (Nemet, Varga-Defterdarović, & Turk, 2006).

Anti-inflammatory Properties

Research into the preparation of related compounds has uncovered processes that yield substances with anti-inflammatory properties. For instance, the synthesis of 4-hydroxy-3-(5-methyl-3-isoxazolylcarbamoyl)-2-methyl-2H-1,2-benzothiazine 1,1-dioxide demonstrates the potential for anti-inflammatory application, which may be relevant to the compound given its structural similarity (Matson, 1990).

Crystal Structure and Stability

The study of the twinned crystal structure of rac-(R,R)-N,N'-oxalyldivalinol provides insights into the molecular interactions and stability of related compounds. Understanding these structural aspects can be crucial for designing molecules with desired physical and chemical properties for scientific applications (Štefanić et al., 2004).

Hydrolysis and Stability Concerns

A study on the hydrolysis of 1-butyl-3-methylimidazolium hexafluorophosphate indicates the necessity of treating compounds with potential instability or hazardous properties with care. This research underscores the importance of understanding the stability and degradation pathways of chemical compounds, including this compound, especially when seeking 'green' solvents or reagents in scientific research (Swatloski, Holbrey, & Rogers, 2003).